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Compound of Interest

Compound Name:
N-(Dimethoxymethyl)-N-

ethylethanamine

Cat. No.: B1316434 Get Quote

CAS Number: 4432-76-2 Molecular Formula: C₇H₁₇NO₂ IUPAC Name: N-(dimethoxymethyl)-
N-ethylethanamine

This technical guide provides a comprehensive overview of N-(Dimethoxymethyl)-N-
ethylethanamine, a chemical intermediate with applications in the synthesis of

pharmaceuticals and agrochemicals. This document is intended for researchers, scientists, and

professionals in the field of drug development and organic chemistry, summarizing the

available technical data, synthesis methodologies, and potential applications.

Chemical and Physical Properties
Quantitative experimental data for N-(Dimethoxymethyl)-N-ethylethanamine is not widely

available in published literature. The following table summarizes the available information,

including estimated properties where noted.
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Property Value Source

CAS Number 4432-76-2 Multiple

Molecular Formula C₇H₁₇NO₂ [1][2][3]

Molecular Weight 147.22 g/mol [1][2][3]

IUPAC Name
N-(dimethoxymethyl)-N-

ethylethanamine
[2]

SMILES CCN(CC)C(OC)OC [2]

InChIKey
QDKJWXBGYXJIOS-

UHFFFAOYSA-N
[2]

Boiling Point ~120–125°C Estimated[2]

Density ~0.89–0.90 g/cm³ (at 20°C) Estimated[2]

Refractive Index 1.395–1.397 (at 20°C) Estimated[2]

Melting Point N/A [1]

Flash Point N/A [1]

Solubility N/A [1]

Note: "N/A" indicates that the data is not available in the cited sources.

Synthesis and Experimental Protocols
While detailed, step-by-step experimental protocols for the synthesis of N-(Dimethoxymethyl)-
N-ethylethanamine are scarce, a plausible synthetic route has been described.[2] This method

involves a two-step process starting from N,N-diethylformamide.

Described Synthesis Method:

Formation of an Imidate Ester Intermediate: N,N-diethylformamide is reacted with an

alkylating agent, such as dimethyl sulfate, in the presence of a base like sodium methoxide.

This step is believed to form a reactive intermediate.
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Acetalization: The intermediate is then treated with methanol to yield the final product, N-
(Dimethoxymethyl)-N-ethylethanamine.[2]

The reaction parameters, such as maintaining a temperature below 25°C, are crucial for

minimizing the decomposition of intermediates and maximizing the yield, which has been

reported to exceed 85% after distillation.[2]

Logical Workflow for Synthesis
The following diagram illustrates the logical steps for the synthesis of N-(Dimethoxymethyl)-N-
ethylethanamine based on the described method.

Starting Materials

Reaction Steps

Purification and Product

N,N-diethylformamide

Reaction of N,N-diethylformamide
with dimethyl sulfate and

sodium methoxide

Dimethyl sulfate Sodium methoxide Methanol

Acetalization
with methanol

Distillation

N-(Dimethoxymethyl)-
N-ethylethanamine
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Click to download full resolution via product page

Caption: Synthesis workflow for N-(Dimethoxymethyl)-N-ethylethanamine.

Applications in Research and Development
N-(Dimethoxymethyl)-N-ethylethanamine is primarily utilized as a chemical intermediate in

organic synthesis.[1] Its structural features, particularly the dimethoxymethyl group attached to

a tertiary amine, suggest its utility as a reagent in various chemical transformations.

Role in Heterocyclic Synthesis
This compound serves as a versatile reagent in the synthesis of nitrogen-containing

heterocycles, such as pyridine derivatives.[2] It can act as an intermediate in reactions that may

lead to compounds with potential biological activity, for instance, as inhibitors of

phosphoinositide 3-kinase (PI3K) p110 alpha enzymes.[2]

Use as a Methylating Agent
N-(Dimethoxymethyl)-N-ethylethanamine can also function as a methylating agent,

particularly in the synthesis of ketones and aldehydes.[2] The dimethoxymethyl moiety

facilitates the introduction of a methyl group into target molecules through nucleophilic

substitution mechanisms.[2]

Potential Downstream Products
The application of N-(Dimethoxymethyl)-N-ethylethanamine as a synthetic intermediate

leads to a variety of downstream products. Some of the potential products that can be

synthesized using this reagent are listed below.
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CAS Number Product Name

67-56-1 Methanol

37005-71-3 (Bis-benzyloxy-methyl)-diethyl-amine

96088-16-3

1,3-Dicyclohexyl-6-<2-

(diethylamino)vinyl>-1,3,5-triazin-2,4(1H,3H)-

dion

131846-38-3
2-(3-diethylamino-2-propenoyl)-5-methyl-1,3-

cyclohexanedione

Source:[1]

The following diagram illustrates the role of N-(Dimethoxymethyl)-N-ethylethanamine as a

key intermediate.

Starting Materials N-(Dimethoxymethyl)-
N-ethylethanamine
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Further Reactions
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Caption: Role as a chemical intermediate in synthesis.

Safety and Handling
Specific safety and toxicology data for N-(Dimethoxymethyl)-N-ethylethanamine (CAS 4432-

76-2) is not readily available. However, due to its reactivity, it is recommended to handle this

compound with care and follow standard laboratory safety protocols.[1] This includes the use of

personal protective equipment (PPE) such as gloves, safety glasses, and a lab coat, and

working in a well-ventilated area.
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Conclusion
N-(Dimethoxymethyl)-N-ethylethanamine is a chemical intermediate with potential

applications in the synthesis of a range of organic compounds, including pharmaceuticals and

agrochemicals. While detailed experimental data for this specific compound is limited in the

public domain, its described synthesis and reactivity profile suggest it is a valuable reagent for

organic chemists. Further research and publication of its properties and applications would be

beneficial to the scientific community.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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